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Compound of Interest

Compound Name: Zinc palmitate

Cat. No.: B1588427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zinc palmitate, a zinc salt of the saturated fatty acid palmitic acid, is a chemical compound

with a broad range of applications, including in the formulation of cosmetics, plastics, and

rubber. For researchers and professionals in drug development and chemical safety, a

thorough understanding of its properties and potential hazards is paramount. This technical

guide provides a comprehensive overview of zinc palmitate, focusing on its Chemical

Abstracts Service (CAS) number and detailed safety data, presented in a format conducive to

scientific and research applications.

Chemical Identification
CAS Number: 4991-47-3[1]

The unique CAS number 4991-47-3 is assigned to zinc palmitate, ensuring its unambiguous

identification in chemical databases and scientific literature.

Physicochemical Properties
Zinc palmitate is a white, amorphous powder. It is insoluble in water and alcohol but slightly

soluble in benzene and toluene. Key physicochemical data are summarized in the table below

for easy reference.
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Property Value Source

Molecular Formula C32H62O4Zn PubChem

Molecular Weight 576.22 g/mol PubChem

Appearance
White to light yellow powder or

crystals

Tokyo Chemical Industry Co.,

Ltd.

Solubility

Insoluble in water and alcohol;

slightly soluble in benzene and

toluene.

ChemicalBook

Melting Point 132.4 °C ChemicalBook

Boiling Point 340.6 °C (estimated) The Good Scents Company

Flash Point 154.1 °C (estimated) Chemsrc

Safety Data
GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), zinc palmitate is classified with the following hazards:

Serious eye irritation (Category 2) - H319: Causes serious eye irritation.[2][3]

Hazardous to the aquatic environment, acute hazard (Category 1) - H400: Very toxic to

aquatic life.[3]

Hazardous to the aquatic environment, long-term hazard (Category 1) - H410: Very toxic to

aquatic life with long lasting effects.[2][3]

Signal Word: Warning[2][3]

Hazard Pictograms:

alt text

alt text
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Toxicological Data
Quantitative toxicological data for pure zinc palmitate is limited. However, data for similar

compounds and related zinc salts provide valuable insights. A safety data sheet for a product

containing zinc palmitate reported an oral LD50 in rats as >2,000 mg/kg and indicated no skin

or eye irritation in rabbits based on OECD Test Guidelines 404 and 405, respectively. It is

important to note that this data is for a specific formulation and may not be representative of

the pure compound. The Cosmetic Ingredient Review has also stated that the dermal LD50 of

zinc stearate, a chemically similar compound, is >2000 mg/kg in rabbits, and the oral LD50 is

>5 g/kg in rats.[4][5]

Endpoint Species Route Value Source

Acute Oral

Toxicity (LD50)
Rat Oral

> 2,000 mg/kg

(for a

formulation)

Sigma-Aldrich

SDS

Acute Dermal

Toxicity (LD50)
Rabbit Dermal

> 2000 mg/kg

(for zinc

stearate)

Cosmetic

Ingredient

Review

Acute Inhalation

Toxicity (LC50)
Rat Inhalation No data available ChemicalBook

Ecotoxicological Data
Specific ecotoxicity data for zinc palmitate is not readily available. However, the GHS

classification indicates that it is very toxic to aquatic life with long-lasting effects. The toxicity of

zinc compounds in aquatic environments is highly dependent on water chemistry, such as pH

and hardness. The 48-hour median effective concentration (EC50) for Daphnia magna exposed

to zinc ions has been reported to range from 608 to 713 µg/L.[2] For algae, the 72-hour EC50

for growth inhibition by zinc can range from 6.2 to 184 µg/L, depending on the conditions. The

96-hour median lethal concentration (LC50) for fish exposed to zinc varies widely, from 51 to

81,000 µg/L.

Experimental Protocols
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OECD Guideline 405: Acute Eye Irritation/Corrosion
The assessment of the eye irritation potential of a substance like zinc palmitate typically

follows the OECD Test Guideline 405. This protocol is designed to evaluate the potential for a

substance to cause reversible or irreversible eye damage.

Principle of the Test:

A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal, typically an albino rabbit. The other eye remains untreated and serves as

a control.[6][7]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used for the test.[8]

Dose Administration: A specified amount of the test substance (typically 0.1 mL for liquids or

0.1 g for solids) is instilled into the conjunctival sac of one eye after gently pulling the lower

eyelid away from the eyeball. The eyelids are then held together for about one second.[8]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[7] If

irritation persists, observations may continue for up to 21 days.

Scoring: Ocular lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling)

are scored at each observation point according to a standardized system.

Classification: The substance is classified as an irritant or non-irritant based on the severity

and reversibility of the observed ocular lesions.

Diagram of the Experimental Workflow for OECD 405:
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Start: Select Healthy Albino Rabbits

Pre-examination of Eyes

Assign to Test and Control Groups

Administer Topical Anesthetic

Instill 0.1g of Zinc Palmitate into Conjunctival Sac of Test Eye

Observe and Score Ocular Lesions at 1, 24, 48, 72 hours

Assess Reversibility of Lesions (up to 21 days)

Classify Substance Based on Scores

End of Study

Click to download full resolution via product page

Caption: Workflow for OECD Guideline 405 Acute Eye Irritation Test.
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Potential Signaling Pathways
While direct studies on the signaling pathways affected by zinc palmitate are scarce, the

individual components, zinc and palmitic acid, are known to influence several key cellular

pathways.

Palmitic Acid-Induced Pathways:

Palmitic acid, a saturated fatty acid, has been shown to activate inflammatory pathways. It can

act as a ligand for Toll-like receptor 4 (TLR4), leading to the activation of downstream signaling

cascades that involve nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases

(MAPKs). This activation results in the production of pro-inflammatory cytokines.

Zinc-Modulated Pathways:

Zinc is an essential trace element that plays a crucial role in numerous cellular processes,

including immune function and signal transduction. It is known to modulate the NF-κB signaling

pathway.[3] Zinc can also exert antioxidant effects by inducing the expression of

metallothioneins, which are cysteine-rich proteins that can scavenge reactive oxygen species

(ROS).[9][10] However, excessive intracellular zinc can lead to oxidative stress and apoptosis.

Hypothesized Combined Effect:

Given the known activities of its components, it is plausible that zinc palmitate could modulate

inflammatory and oxidative stress pathways. The palmitate moiety may initiate an inflammatory

response via TLR4 and NF-κB, while the zinc ion could either potentiate or mitigate this

response depending on its intracellular concentration and the cellular context.

Diagram of Potential Signaling Pathways:
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Caption: Potential signaling pathways affected by zinc palmitate components.

Handling and Safety Precautions
Given the GHS classification, appropriate personal protective equipment (PPE) should be used

when handling zinc palmitate, including:

Eye Protection: Tightly fitting safety goggles.[1]

Skin Protection: Protective gloves and clothing.[1]

Respiratory Protection: If dust is generated, a suitable respirator should be worn.

Engineering controls, such as adequate ventilation, should be in place to minimize exposure. In

case of contact, standard first aid measures should be followed:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.[1]
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Skin Contact: Wash with plenty of soap and water.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical attention.[1]

Conclusion
This technical guide provides essential information on the CAS number and safety data of zinc
palmitate for researchers, scientists, and drug development professionals. The compound is

identified by CAS number 4991-47-3 and is classified as a serious eye irritant and very toxic to

aquatic life. While specific quantitative toxicity data for the pure compound is limited,

information from related compounds provides a basis for risk assessment. The potential for

zinc palmitate to modulate inflammatory and oxidative stress signaling pathways warrants

further investigation. Strict adherence to safety precautions is necessary when handling this

compound to mitigate potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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